Cas no 859213-40-4 (4-(bromomethyl)-N-[4-methyl-3-[(4-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide)

• Product Name: 4-(bromomethyl)-N-[4-methyl-3-[(4-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide
• CAS No: 859213-40-4
• MF: C₂₄H₁₈BrF₃N₆O
• MW: 543.338533878326
• CID: 6636870
• PubChem ID: 23145873
• Update Time: 2024-01-04

4-(bromomethyl)-N-[4-methyl-3-[(4-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 859213-40-4
• 4-(bromomethyl)-N-[4-methyl-3-[(4-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide
• DTXSID601116634
• N-[3-([4,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-(bromomethyl)-3-(trifluoromethyl)benzamide
• SCHEMBL3571712
• AIWYRQLODIKYTL-UHFFFAOYSA-N
• Benzamide, N-[3-([4,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-(bromomethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C24H18BrF3N6O/c1-14-2-5-18(32-22(35)15-3-4-16(10-25)19(8-15)24(26,27)28)9-21(14)34-23-31-7-6-20(33-23)17-11-29-13-30-12-17/h2-9,11-13H,10H2,1H3,(H,32,35)(H,31,33,34)
• InChI Key： AIWYRQLODIKYTL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(NC2C=CC(C)=C(C=2)NC2N=CC=C(C3=CN=CN=C3)N=2)=O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 542.06776g/mol
• Monoisotopic Mass: 542.06776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• pka: 12.51±0.70(Predicted)